Cas no 5928-25-6 (Decursin)

• Product Name: Decursin
• CAS No: 5928-25-6
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• MDL: MFCD00272154
• CID: 375080
• Update Time: 2025-04-19

Decursin Chemical and Physical Properties

Names and Identifiers

• DECURSIN
• DECURSINOL ANGELATE
• (7S)-7,8-Dihydro-8,8-dimethyl-7-[(3-methyl-2-butenoyl)oxy]-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one
• 3-Methyl-2-butenoic acid (7S)-7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl ester
• 3-Methyl-2-butenoic acid (7S)-7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-pyrano[3,2-g]-1-benzopyran-7-yl ester
• 2-Butenoic acid,3-methyl-,(7S)-7,8-dihydro-8,8-dimethyl-2-oxo-2H,6H-pyrano[3,2-g]-1-benzopyran...
• 8,8-Dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl 3-methyl-2-butenoate-, (S)-
• (+)-Decursin
• (7S)-7,8-Dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo[1,2-b:5,4-b′]dipyran-7-yl 3-methyl-2-butenoate
• (S)-(+)-Decursin
• E95RTO3YQR
• [(3S)-2,2-dimethyl-8-oxo-3,4-dihydropyrano[3,2-g]chromen-3-yl] 3-methylbut-2-enoate
• BDBM50361396
• 9318AF
• Decursin (Synonyms: (+)-Decursin)
• API0002231
• (S)-7,8-Dihydro-8,8-dimethyl-2-oxo-2H,6H-benzo(1,2-b:5,4-b')dipyran-7-yl 3-methyl-2-butenoate
• C09258
• (S)-2,2-dimethyl-8-oxo-2,3,4,8-tetrahy
• Decursin ((+)-Decursin)
• BCP10293
• s9264
• Q27106347
• (S)-2,2-dimethyl-8-oxo-
• Decursin

• MDL： MFCD00272154
• Inchi： 1S/C19H20O5/c1-11(2)7-18(21)23-16-9-13-8-12-5-6-17(20)22-14(12)10-15(13)24-19(16,3)4/h5-8,10,16H,9H2,1-4H3/t16-/m0/s1
• InChI Key： CUKSFECWKQBVED-INIZCTEOSA-N
• SMILES： C/C(=C/C(=O)O[C@@H]1C(C)(C)OC2C=C3OC(=O)C=CC3=CC=2C1)/C

Computed Properties

• Exact Mass: 328.13100
• Monoisotopic Mass: 328.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• Molecular Weight: 328.4
• XLogP3: 3.9

Experimental Properties

• Color/Form: Powder
• Density: 1.24
• Melting Point: 93-94 ºC
• Solubility: DMSO: soluble5mg/mL, clear
• PSA: 65.74000
• LogP: 3.38450
• Optical Activity: [α]/D +120 to +160°, c = 0.5 in chloroform-d

Decursin Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Linear pyranocoumarins